3-methyl-N-[2-({3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}oxy)ethyl]benzene-1-sulfonamide

• IUPAC Name: 3-methyl-N-[2-[(3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)oxy]ethyl]benzenesulfonamide
• InChI: InChI=1S/C15H17N5O3S/c1-11-4-3-5-13(10-11)24(21,22)16-8-9-23-15-7-6-14-18-17-12(2)20(14)19-15/h3-7,10,16H,8-9H2,1-2H3
• InChI Key: WYEIMSIUFZWZTI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)S(=O)(=O)NCCOC2=NN3C(=NN=C3C=C2)C
• Molecular Formula: C15H17N5O3S
• Molecular Weight: 347.4 g/mol

Description

The compound “3-methyl-N-[2-({3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}oxy)ethyl]benzene-1-sulfonamide” is a complex organic molecule that contains several functional groups. It includes a triazole ring, which is a five-membered aromatic azole chain containing two carbon and three nitrogen atoms. Triazole compounds are known to show versatile biological activities and are present as a central structural component in a number of drug classes.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the triazole ring and the benzene ring would contribute to the compound’s aromaticity.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the functional groups it contains. For instance, the triazole ring might participate in reactions with electrophiles or nucleophiles.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. Properties such as solubility, melting point, and boiling point would depend on the nature and arrangement of the functional groups in the molecule.

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. Triazole compounds are known to bind in the biological system with a variety of enzymes and receptors, showing versatile biological activities.

Future Directions

The future research directions for this compound could include exploring its potential biological activities, optimizing its synthesis, and investigating its mechanism of action.